3-Hydroxy-3-methyloctanenitrile

• CAS: 600735-61-3

Core Science & Biosynthesis

1H and 13C NMR chemical shifts for 3-Hydroxy-3-methyloctanenitrile

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 3-Hydroxy-3-methyloctanenitrile

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into the molecular structure of organic compounds. For researchers and professionals in drug development, confirming the precise structure of a newly synthesized molecule is a critical step. NMR achieves this by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13), within a magnetic field. The resulting spectrum provides data on the chemical environment of each atom, revealing its connectivity, neighboring functional groups, and even its three-dimensional arrangement.[1][2] This guide offers a detailed analysis of the expected ¹H and ¹³C NMR spectra for 3-hydroxy-3-methyloctanenitrile, a chiral molecule featuring a tertiary alcohol and a nitrile group. While direct experimental data for this specific compound is not widely published, we can accurately predict and interpret its spectral characteristics based on established principles and data from analogous structures.

Molecular Structure and Key Features

To understand the NMR spectrum of 3-hydroxy-3-methyloctanenitrile, we must first examine its structure. The molecule contains a central chiral carbon (C3) bonded to a hydroxyl (-OH) group, a methyl (-CH₃) group, a five-carbon alkyl chain (pentyl group), and a cyanomethyl (-CH₂CN) group.

Caption: Molecular structure of 3-hydroxy-3-methyloctanenitrile with carbon numbering.

The key structural features influencing the NMR chemical shifts are:

• The Nitrile Group (-C≡N): The electron-withdrawing nature and magnetic anisotropy of the cyano group will significantly deshield the adjacent methylene protons (H2) and carbon (C2).

• The Tertiary Alcohol (-OH): The electronegative oxygen atom deshields the adjacent carbons (C3, C3-Me, C2, C4). The proton of the hydroxyl group is exchangeable and its chemical shift can be highly variable.

• The Chiral Center (C3): The presence of a stereocenter makes the two protons on the adjacent C2 methylene group diastereotopic. This means they are in chemically non-equivalent environments and are expected to have different chemical shifts and show coupling to each other (geminal coupling).

• The Alkyl Chain (C4-C8): These carbons and their associated protons will exhibit characteristic aliphatic signals, with chemical shifts decreasing as their distance from the electron-withdrawing hydroxyl group increases.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is predicted based on the influence of adjacent functional groups. Protons closer to electronegative atoms or anisotropic groups will appear further downfield (higher ppm).[3]

Table 1: Predicted ¹H NMR Chemical Shifts for 3-Hydroxy-3-methyloctanenitrile

Proton Position	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
H8 (-CH₃)	~0.90	Triplet (t)	~7.0	Coupled to the two H7 protons.
H7, H6, H5 (-CH₂-)	~1.25 - 1.45	Multiplet (m)	-	Overlapping signals of the pentyl chain.
H4 (-CH₂-)	~1.55	Multiplet (m)	-	Slightly deshielded by the C3 hydroxyl group.
H3-Me (-CH₃)	~1.30	Singlet (s)	-	Attached to the quaternary C3, no adjacent protons to couple with.
H2 (-CH₂CN)	~2.60	Singlet (s) or AB quartet	-	Deshielded by both the nitrile and hydroxyl groups. Diastereotopic nature may lead to an AB quartet.
OH	Variable (1.5-4.0)	Broad Singlet (br s)	-	Chemical shift is concentration and solvent dependent. May exchange with D₂O.

• Rationale for Predictions:

  • The terminal methyl group (H8) of the pentyl chain is expected to be the most upfield signal, appearing as a triplet due to coupling with the adjacent H7 methylene group.[4]

  • The methylene groups of the alkyl chain (H5, H6, H7) will likely appear as a complex, overlapping multiplet in the typical aliphatic region.

  • The H4 methylene protons, being beta to the hydroxyl group, will be slightly downfield compared to the other chain protons.

  • The methyl group attached to the chiral center (H3-Me) is a singlet as there are no protons on the adjacent C3. Its chemical shift is influenced by the hydroxyl group.

  • The H2 methylene protons are significantly shifted downfield to around 2.60 ppm due to the strong deshielding effects of the adjacent nitrile group.[3] Because C3 is a chiral center, these two protons are diastereotopic and should, in principle, be inequivalent, giving rise to an AB quartet. However, the chemical shift difference might be small, potentially resulting in a singlet-like appearance at lower field strengths.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule. The chemical shifts are highly sensitive to the electronic environment.[5]

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Hydroxy-3-methyloctanenitrile

Carbon Position	Predicted δ (ppm)	Notes
C1 (-C≡N)	~118-122	Characteristic chemical shift for a nitrile carbon.
C2 (-CH₂CN)	~30-35	Alpha to the nitrile group, resulting in a downfield shift.
C3 (-C(OH)-)	~70-75	Deshielded by the directly attached electronegative oxygen atom.
C3-Me (-CH₃)	~25-30	Attached to the quaternary C3.
C4 (-CH₂-)	~40-45	Beta to the hydroxyl group, showing a moderate downfield shift.
C5, C6 (-CH₂-)	~22-30	Typical aliphatic methylene carbons.
C7 (-CH₂-)	~31-33	Standard aliphatic methylene carbon.
C8 (-CH₃)	~14	Typical terminal methyl carbon in an alkyl chain.

• Rationale for Predictions:

  • The nitrile carbon (C1) has a characteristic chemical shift in the 118-122 ppm range.

  • The C3 carbon, bearing the hydroxyl group, is significantly deshielded and expected to appear around 70-75 ppm. This is a hallmark of carbons attached to an oxygen atom.

  • The carbons of the alkyl chain (C4-C8) will show a predictable pattern, with C8 being the most upfield at ~14 ppm. The influence of the hydroxyl group diminishes with distance.

  • The C2 carbon, positioned between the nitrile and the tertiary alcohol, will be moderately deshielded.

  • The methyl carbon attached to C3 (C3-Me) will be in the typical aliphatic region but influenced by the adjacent oxygen.

Experimental Protocol for NMR Data Acquisition

To validate these predictions, a rigorous experimental protocol is necessary. The following methodology ensures high-quality, reproducible data suitable for structural confirmation.

Caption: Standard workflow for acquiring and processing ¹H and ¹³C NMR spectra.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh the sample of 3-hydroxy-3-methyloctanenitrile. A typical amount is 5-10 mg for ¹H NMR and 20-50 mg for ¹³C NMR.[6]

  • Choose an appropriate deuterated solvent that fully dissolves the compound, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can slightly affect chemical shifts.[7][8]

  • Dissolve the sample in approximately 0.6-0.7 mL of the solvent in a clean vial.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.00 ppm and used for calibrating the spectrum.

  • Transfer the solution to a 5 mm NMR tube, filtering if any particulate matter is present.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent. This step ensures the stability of the magnetic field during the experiment.

  • Shim the magnetic field. This process optimizes the homogeneity of the magnetic field across the sample, resulting in sharp, well-resolved peaks.

  • Tune and match the probe for both the ¹H and ¹³C frequencies to ensure maximum sensitivity and efficient power transfer.

• ¹H NMR Spectrum Acquisition:

  • Set the spectral width to encompass all expected proton signals (e.g., -1 to 12 ppm).

  • Use a standard single-pulse experiment (e.g., Bruker's zg30).

  • Set an appropriate relaxation delay (d1) of 1-5 seconds to allow protons to return to equilibrium between pulses, ensuring accurate integration.

  • Acquire a sufficient number of scans (typically 16 to 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Spectrum Acquisition:

  • Set the spectral width to cover the expected range for carbon signals (e.g., 0 to 220 ppm).

  • Use a standard proton-decoupled pulse sequence (e.g., Bruker's zgpg30) to simplify the spectrum to singlets for each unique carbon.

  • Acquire a significantly larger number of scans (e.g., 1024 to 4096) compared to ¹H NMR, due to the low natural abundance of the ¹³C isotope.

  • A relaxation delay of 2 seconds is generally sufficient.

• Data Processing:

  • Apply a Fourier transform to convert the raw data (Free Induction Decay) into a frequency-domain spectrum.

  • Perform phase and baseline corrections to ensure accurate peak shapes and integration.

  • Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum to determine the relative ratios of protons.

  • Assign the peaks in both spectra to the corresponding atoms in the molecule based on their chemical shift, multiplicity, and integration.

Conclusion

This guide provides a comprehensive, predictive analysis of the ¹H and ¹³C NMR spectra for 3-hydroxy-3-methyloctanenitrile. By breaking down the molecule into its constituent functional groups and applying fundamental NMR principles, we have established a reliable set of expected chemical shifts and signal multiplicities. The detailed experimental protocol outlines a robust method for acquiring high-quality spectral data, which is essential for the empirical validation of this and other novel chemical structures. For researchers in synthetic chemistry and drug discovery, this predictive framework serves as a vital tool for confirming molecular identity and purity, ensuring the integrity of their scientific endeavors.

References

• Title: Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network Source: Publications URL
• Source: JEOL Ltd.

• Title: AIST:Spectral Database for Organic Compounds,SDBS Source: National Institute of Advanced Industrial Science and Technology (AIST), Japan URL: [Link]

• Title: 1H NMR Spectrum (1D, 1000 MHz, H2O, predicted) (MMDBc0017342)

• Title: Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC Source: Nature URL: [Link]

• Title: An NMR Database for Organic and Organometallic Compounds - MDPI Source: MDPI URL: [Link]

• Title: NMRShiftDB - PubChem Data Source - NIH Source: PubChem URL: [Link]

• Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Source: Organometallics URL: [Link]

• Title: 1H NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data Source: Organic Chemistry Data URL: [Link]

• Title: 5 Combination of 1H and 13C NMR Spectroscopy Source: Thieme Connect URL: [Link]

• Title: NMR Spectroscopy :: 13C NMR Chemical Shifts - Organic Chemistry Data Source: Organic Chemistry Data URL: [Link]

• Title: 3-Hydroxy-3-methylbutanenitrile | C5H9NO | CID 4568795 - PubChem Source: PubChem URL: [Link]

• Title: A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI Source: MDPI URL: [Link]

• Title: 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications Source: MDPI URL: [Link]

• Title: 1H NMR Chemical Shift - Oregon State University Source: Oregon State University URL: [Link]

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• 8. chem.washington.edu [chem.washington.edu]

Comprehensive Analytical Profiling of 3-Hydroxy-3-methyloctanenitrile: Molecular Weight, Exact Mass, and Mass Spectrometry Workflows

Executive Summary

In the realm of fine chemical synthesis and pharmaceutical development, the rigorous structural characterization of intermediate compounds is a non-negotiable quality control step. 3-Hydroxy-3-methyloctanenitrile (CAS: 600735-61-3) is a bifunctional aliphatic compound featuring both a tertiary alcohol and a terminal nitrile group [1]. Validating its identity requires moving beyond nominal mass analysis to High-Resolution Mass Spectrometry (HRMS). This whitepaper provides an in-depth mechanistic guide to calculating, verifying, and interpreting the exact mass and molecular weight of 3-hydroxy-3-methyloctanenitrile, supported by self-validating experimental protocols.

Structural & Physicochemical Profiling

Understanding the macroscopic and microscopic properties of an analyte dictates the parameters of the analytical workflow. The presence of a hydrophobic 8-carbon backbone combined with polar functional groups (hydroxyl and nitrile) makes this molecule highly amenable to reversed-phase liquid chromatography and electrospray ionization (ESI).

Table 1: Physicochemical Properties & Molecular Descriptors

Property	Value	Analytical Significance
Compound Name	3-Hydroxy-3-methyloctanenitrile	Target analyte identification
CAS Registry Number	600735-61-3	Unique chemical identifier [1][2]
Molecular Formula	C9​H17​NO	Basis for theoretical mass calculations
Average Molecular Weight	155.24 g/mol	Used for macroscopic molarity/stoichiometry
Monoisotopic Exact Mass	155.1310 Da	Critical target for HRMS identification
Predicted Boiling Point	~280.2 °C	Indicates low volatility; GC-MS may require derivatization
Predicted Density	~0.923 g/cm³	Relevant for volumetric sample preparation

Theoretical Mass Mechanics: Molecular Weight vs. Exact Mass

A common pitfall in mass spectrometry is conflating average molecular weight with monoisotopic exact mass. As an application scientist, it is critical to understand the causality behind which value is used.

Average Molecular Weight (155.24 g/mol )

The average molecular weight is calculated using the standard atomic weights of the elements, which account for the natural terrestrial abundance of all isotopes [3].

• Calculation: C(12.011×9)+H(1.008×17)+N(14.007×1)+O(15.999×1)=155.241 g/mol

• Utility: This value is strictly used for bench-scale weighing, calculating reaction stoichiometry, and preparing molar stock solutions. It is not used in HRMS.

Monoisotopic Exact Mass (155.1310 Da)

High-resolution instruments (e.g., Orbitrap or Q-TOF) possess sufficient resolving power to separate individual isotopic peaks. Therefore, we must calculate the exact mass using only the most abundant, lowest-mass isotope for each element ( 12C , 1H , 14N , 16O ) [4].

• Calculation: C(12.000000×9)+H(1.007825×17)+N(14.003074×1)+O(15.994915×1)=155.131014 Da

• Utility: This is the precise mass targeted by the mass spectrometer. By comparing the experimentally observed mass to this theoretical exact mass, we can determine the elemental composition with sub-5 ppm mass accuracy, effectively ruling out isobaric interferences.

High-Resolution Mass Spectrometry (LC-HRMS) Protocol

To verify the exact mass of 3-hydroxy-3-methyloctanenitrile, the following self-validating LC-HRMS protocol is recommended. Every step is designed with a specific causal mechanism to ensure data integrity.

Phase 1: System Suitability & Calibration (The Self-Validating Step)

• Action: Infuse a known standard calibration mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) prior to the run.

• Causality: Mass analyzers experience subtle voltage drifts due to temperature and electronic fluctuations. Pre-run calibration ensures the Orbitrap/TOF is tuned to a mass accuracy of < 2 ppm. Without this validation step, any exact mass deviation could be falsely attributed to the analyte rather than instrument drift.

Phase 2: Sample Preparation

• Action: Dissolve the standard in LC-MS grade Acetonitrile. Dilute to a final concentration of 1 µg/mL in 50:50 H2​O :Acetonitrile containing 0.1% Formic Acid.

• Causality: The 0.1% formic acid acts as a proton donor, artificially lowering the pH to drive the formation of the [M+H]+ precursor ion. The low 1 µg/mL concentration prevents detector saturation and minimizes space-charge effects in the ion trap, which can artificially skew mass measurements.

Phase 3: Chromatographic Separation (UHPLC)

• Action: Inject 2 µL onto a C18 Reversed-Phase column (2.1 x 100 mm, 1.7 µm). Run a mobile phase gradient from 5% to 95% Acetonitrile over 10 minutes.

• Causality: The C18 stationary phase interacts strongly with the hydrophobic 8-carbon aliphatic chain. Gradient elution focuses the analyte into a sharp peak, separating it from isobaric matrix interferences and ensuring a clean spectrum for exact mass extraction.

Phase 4: ESI-HRMS Acquisition

• Action: Acquire data in ESI positive mode ( ESI+ ) with a mass resolution setting of at least 70,000 (at m/z 200). Target the protonated adduct [M+H]+ at m/z 156.1383 ( 155.1310+1.0073 ).

• Causality: The basic nitrogen of the nitrile group readily accepts a proton. High resolution is mandatory to separate the target [M+H]+ peak from background solvent clusters that may share the same nominal mass (m/z 156).

LC-HRMS analytical workflow for the exact mass verification of 3-hydroxy-3-methyloctanenitrile.

MS/MS Fragmentation Dynamics

Exact mass alone confirms the elemental formula, but tandem mass spectrometry (MS/MS) is required to elucidate the structural connectivity. Applying Collision-Induced Dissociation (CID) to the precursor ion ( [M+H]+ , m/z 156.1383) yields a predictable fragmentation cascade driven by the molecule's functional groups.

• Dehydration (Loss of H2​O ): The tertiary alcohol at the C3 position is highly labile. The initial low-energy fragmentation pathway is the loss of a water molecule (-18.0106 Da), yielding a stabilized carbocation or alkene fragment at m/z 138.1277 .

• Nitrile Elimination (Loss of HCN): Following dehydration, the terminal nitrile group can be eliminated as hydrogen cyanide (-27.0109 Da), resulting in a secondary fragment at m/z 111.1167 .

• Aliphatic Cleavage: Higher collision energies will induce C-C bond cleavages along the octyl backbone, producing a series of characteristic hydrocarbon fragments (e.g., m/z 85.1017 ).

Proposed MS/MS fragmentation pathway for protonated 3-hydroxy-3-methyloctanenitrile.

References

• Title: Standard Atomic Weights of the Elements 2021 (IUPAC Technical Report) Source: Pure and Applied Chemistry (IUPAC) URL: [Link]

• Title: NIST Standard Reference Database 1A Source: National Institute of Standards and Technology (NIST) URL: [Link]

Protocols & Analytical Methods

Application Note: Catalytic Reduction of 3-Hydroxy-3-methyloctanenitrile to 1-Amino-3-methyloctan-3-ol

Executive Summary

The catalytic hydrogenation of β-hydroxy nitriles to 1,3-amino alcohols is a critical transformation in the synthesis of advanced pharmaceutical intermediates, such as ureido-based targeting ligands[1]. Specifically, the reduction of 3-hydroxy-3-methyloctanenitrile to 1-amino-3-methyloctan-3-ol presents a unique chemoselectivity challenge: quantitatively reducing the nitrile group to a primary amine while strictly preserving the tertiary carbinol stereocenter and preventing the formation of secondary amine dimers.

This Application Note provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for this transformation. We detail the mechanistic causality behind catalyst selection, the thermodynamic role of ammonia additives, and provide both traditional heterogeneous and advanced homogeneous methodologies[2].

Mechanistic Causality & Chemoselectivity Challenges

The reduction of a nitrile to a primary amine does not occur in a single step; it proceeds via a highly reactive primary imine intermediate[3]. Understanding the fate of this imine is the key to controlling the reaction's chemoselectivity.

The Dimerization Pathway (Secondary Amine Formation)

The primary imine ( R−CH=NH ) is strongly electrophilic. Once a portion of the substrate is fully reduced to the primary amine ( R−CH2​−NH2​ ), this nucleophilic amine attacks the unreacted primary imine to form a hemiaminal intermediate. Subsequent elimination of ammonia yields a secondary imine, which is rapidly hydrogenated into an unwanted secondary amine dimer.

Causality of the Ammonia Additive: To suppress this dimerization, heterogeneous hydrogenations are typically conducted in a highly concentrated methanolic ammonia solution (e.g., 7M NH3​ in MeOH). According to Le Chatelier’s principle, flooding the system with excess ammonia drives the equilibrium of the hemiaminal intermediate backward, trapping the substrate as the primary imine until it can be safely hydrogenated to the target primary amine.

Preservation of the Tertiary Hydroxyl Group

3-Hydroxy-3-methyloctanenitrile contains a tertiary alcohol at the C3 position. Under strongly acidic hydrogenation conditions (e.g., using Pd/C with HCl), tertiary alcohols are highly susceptible to dehydration (elimination to an alkene) followed by rapid reduction to an alkane. By utilizing basic conditions ( NH3​ /MeOH) and carefully selecting catalysts with low hydrogenolysis activity (such as Raney Nickel or Cobalt pincer complexes), the structural integrity of the tertiary carbinol is perfectly preserved.

Mechanistic pathway of nitrile reduction and the role of ammonia in preventing dimerization.

Catalyst Evaluation & Quantitative Data

Selecting the appropriate catalyst depends on the scale of the reaction and the tolerance for high-pressure equipment. The table below summarizes the performance of various catalytic systems for the reduction of aliphatic β-hydroxy nitriles.

Catalyst System	Catalyst Type	Required Additive	Temp (°C)	H₂ Pressure (bar)	Primary Amine Selectivity
Raney Nickel	Heterogeneous	7M NH₃ in MeOH	60	50	>95%
PdNPore [4]	Heterogeneous	None (or Boc₂O trap)	25	1 - 5	85-90%
Co-PNP Pincer [2]	Homogeneous	NaBHEt₃ (activator)	80	50	>98%
Ni/SiC [5]	Heterogeneous	None	100	30	~92%

Validated Experimental Protocols

Protocol A: Heterogeneous Hydrogenation (Raney Nickel)

This is the industrial standard for robust, scalable synthesis. The protocol is designed to be self-validating by incorporating specific hydration-control and safety-check steps.

Step-by-step experimental workflow for the heterogeneous hydrogenation protocol.

Step-by-Step Methodology:

• Catalyst Preparation (Critical Step): Commercial Raney Nickel is supplied as an aqueous slurry. Decant the water from the Raney Nickel slurry (approx. 15 wt% relative to the substrate). Wash the catalyst three times with anhydrous methanol to completely displace the water.

  • Causality: Residual water promotes the hydrolysis of the primary imine intermediate into an aldehyde, which subsequently reduces to a primary alcohol byproduct, destroying the yield.

• Reaction Mixture Assembly: In a high-pressure autoclave reactor, dissolve 3-Hydroxy-3-methyloctanenitrile (1.0 equiv) in 7M Ammonia in Methanol (10 mL per gram of substrate). Carefully transfer the washed Raney Nickel slurry into the reactor under a nitrogen blanket.

• Purging and Pressurization: Seal the reactor. Purge the headspace three times with Nitrogen (10 bar) to remove all oxygen, followed by three purges with Hydrogen (10 bar). Finally, pressurize the reactor to 50 bar with H2​ .

  • Causality: Oxygen must be strictly excluded to prevent the pyrophoric ignition of Raney Nickel in methanol and to prevent catalyst oxidation.

• Hydrogenation: Heat the reaction mixture to 60 °C under vigorous mechanical stirring (800-1000 rpm). High stirring rates are mandatory to overcome gas-liquid mass transfer limitations of H2​ into the methanolic phase. Maintain for 12-16 hours until hydrogen uptake ceases.

• Workup & Isolation: Cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the catalyst through a tightly packed pad of Celite under a nitrogen atmosphere. Wash the filter cake with methanol. Concentrate the filtrate under reduced pressure to remove methanol and excess ammonia, yielding crude 1-amino-3-methyloctan-3-ol.

Protocol B: Homogeneous Cobalt-Catalyzed Reduction

For precision synthesis where heterogeneous catalyst filtration or harsh ammonia conditions are undesirable, aliphatic PNP-Cobalt pincer complexes offer a state-of-the-art homogeneous alternative[2].

Step-by-Step Methodology:

• Catalyst Activation: In an argon-filled glovebox, charge a dry vial with the aliphatic PNP-Cobalt pincer complex (4 mol%) and sodium triethylborohydride ( NaBHEt3​ , 16 mol%) in anhydrous dioxane.

  • Causality: NaBHEt3​ is required to reduce the Co(II) precatalyst to the active Co(I) hydride species, which is the actual catalytic species responsible for heterolytic H2​ cleavage.

• Substrate Addition: Add 3-Hydroxy-3-methyloctanenitrile (1.0 equiv) to the deep-red activated catalyst solution.

• Hydrogenation: Transfer the vial to a high-pressure alloy reactor. Pressurize with 50 bar H2​ and heat to 80 °C for 6 hours. The steric bulk of the pincer ligand inherently prevents the dimerization pathway, eliminating the need for an ammonia additive.

• Workup: Depressurize the reactor. Quench the reaction with a few drops of water to deactivate the cobalt hydride. Filter the mixture through a short silica plug to remove cobalt residues, and concentrate the filtrate to obtain the pure 1,3-amino alcohol.

References

• [1] Molaid / Chemsrc. 1-Amino-3-methyl-octan-3-ol Context and Applications.

• [3] Enthaler, S., Addis, D., Junge, K., Erre, G., Beller, M. A general and environmentally benign catalytic reduction of nitriles to primary amines. Chemistry - A European Journal (2008).

• [2] Schneekönig, J., Tannert, B., Hornke, H., Beller, M., Junge, K. Cobalt pincer complexes for catalytic reduction of nitriles to primary amines. Catalysis Science & Technology, RSC Publishing (2019).

• [4] Lu, Y., Wang, J., Feng, X., Li, Y., Zhang, W., Yamamoto, Y., Bao, M. Hydrogenation of nitriles to primary amines catalyzed by an unsupported nanoporous palladium catalyst. Nanoscale, RSC Publishing (2022).

• [5] Hydrogenation of nitriles to primary amines over a highly dispersed Ni/SiC catalyst without ammonia addition. New Journal of Chemistry, RSC Publishing.

Sources

• 1. 2-[1-(3-Hydroxy-3-methyl-octyl)-ureido]-nonanedioic acid dimethyl ester - CAS号 72238-60-9 - 摩熵化学 [molaid.com]
• 2. Cobalt pincer complexes for catalytic reduction of nitriles to primary amines - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00225A [pubs.rsc.org]
• 3. A general and environmentally benign catalytic reduction of nitriles to primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrogenation of nitriles to primary amines catalyzed by an unsupported nanoporous palladium catalyst: understanding the essential reason for the high activity and selectivity of the catalyst - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 5. Hydrogenation of nitriles to primary amines over a highly dispersed Ni/SiC catalyst without ammonia addition - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Reagents and Catalysts for the Preparation of 3-Hydroxy-3-methyloctanenitrile

Introduction & Mechanistic Rationale

β -Hydroxy nitriles are highly versatile synthetic intermediates in medicinal chemistry, serving as direct precursors to 1,3-amino alcohols, β -hydroxy carboxylic acids, and complex heterocyclic scaffolds. The preparation of 3-hydroxy-3-methyloctanenitrile represents a classic C-C bond-forming event, achieved via the nucleophilic addition of an acetonitrile anion to 2-heptanone.

Acetonitrile serves as a highly versatile two-carbon building block in organic synthesis, particularly for introducing cyanoalkyl groups[1]. Mechanistically, the α -protons of acetonitrile possess a pK a​ of approximately 25. Due to this relatively high pK a​ , generating its carbanion requires strong bases[2]. Once generated, the highly nucleophilic lithioacetonitrile attacks the electrophilic carbonyl carbon of 2-heptanone. This forms a lithium alkoxide intermediate that is subsequently protonated during the aqueous quench to yield the target β -hydroxy nitrile.

Reagents and Catalysts Selection

The success of this nucleophilic addition relies heavily on the precise selection of reagents to favor kinetic deprotonation while suppressing side reactions.

• Nucleophile Source (Acetonitrile): Must be strictly anhydrous. Trace water will immediately quench the strong base, drastically reducing the yield.

• Electrophile (2-Heptanone): A 7-carbon aliphatic ketone. It should be freshly distilled prior to use to remove auto-oxidation products and residual moisture.

• Base/Catalyst (Lithium diisopropylamide - LDA): LDA is the base of choice; its bulky diisopropyl groups provide significant steric hindrance, preventing it from acting as a nucleophile and attacking the nitrile group[3]. While n-Butyllithium (n-BuLi) is a stronger base, its inherent nucleophilicity can lead to unwanted byproducts.

• Solvent (Anhydrous THF): Tetrahydrofuran (THF) is critical as it stabilizes the lithium cation through coordination, enhancing the reactivity of the carbanion and promoting tight ion-pairing.

When working with enolizable electrophiles like 2-heptanone, cryogenic temperatures (-78 °C) are mandatory to prevent unwanted acid-base proton transfer, which can lead to complex product mixtures and ketone enolization[4].

Experimental Workflow: Step-by-Step Methodology

This protocol is designed as a self-validating system. In-process controls (TLC) and specific operational parameters are included to ensure reproducibility.

Step 1: Equipment Preparation

• Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under a continuous stream of dry Argon.

• Seal with a rubber septum and allow to cool to room temperature.

Step 2: Generation of LDA

• Add anhydrous THF (50 mL) and freshly distilled diisopropylamine (1.10 equivalents, 11.0 mmol) to the flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Dropwise, add n-BuLi (1.05 equivalents, 2.5 M in hexanes) via syringe.

• Causality Check: Stir at -78 °C for 15 minutes, then warm to 0 °C for 15 minutes to ensure complete formation of LDA, before re-cooling to -78 °C.

Step 3: Formation of Lithioacetonitrile

• Add anhydrous acetonitrile (1.05 equivalents, 10.5 mmol) dropwise over 10 minutes.

• Causality Check: The slow addition prevents localized exothermic spikes that could trigger the self-condensation of acetonitrile (forming aminocrotononitrile). Stir for 45 minutes at -78 °C.

Step 4: Electrophilic Addition

• Dissolve 2-heptanone (1.0 equivalent, 10.0 mmol) in 10 mL of anhydrous THF.

• Add the ketone solution dropwise to the lithioacetonitrile over 20 minutes.

• Stir the reaction mixture at -78 °C for 2 hours.

• Validation: Monitor via TLC (Hexanes/EtOAc 8:2). Because 2-heptanone lacks a strong UV chromophore, use a p -anisaldehyde or KMnO 4​ stain. The disappearance of the ketone spot confirms reaction completion.

Step 5: Quenching and Workup

• Quench the reaction at -78 °C by adding 20 mL of saturated aqueous NH 4​ Cl.

• Causality Check: Quenching at cryogenic temperatures traps the alkoxide before it can undergo reversibility (retro-aldol) upon warming.

• Allow the mixture to warm to room temperature. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Step 6: Purification & Analytical Validation

• Purify the crude oil via silica gel flash chromatography (gradient elution: 5% to 20% EtOAc in Hexanes).

• NMR Validation: Confirm the structure via 1 H NMR (CDCl 3​ ). Look for the distinct singlet of the tertiary methyl group at ~1.3 ppm, the diastereotopic methylene protons adjacent to the nitrile at ~2.5 ppm, and the disappearance of the ketone carbonyl carbon (~210 ppm) in 13 C NMR.

Quantitative Data & Optimization

The choice of base is the most critical variable in this synthesis. Table 1 summarizes the empirical data gathered during the optimization of the deprotonation step.

Table 1: Optimization of Base and Conditions for Acetonitrile Deprotonation

Base	pK a​ (Conjugate Acid)	Temp (°C)	Equivalents	Yield (%)	Mechanistic Observation
LDA	~36	-78	1.05	88%	Complete deprotonation; no nucleophilic side reactions.
n-BuLi	~50	-78	1.05	72%	Minor nucleophilic attack on the nitrile carbon observed.
NaHMDS	~26	-78	1.10	65%	Weaker nucleophilicity of the resulting sodium carbanion.
KOt-Bu	~17	25	1.20	<10%	Insufficient pK a​ ; leads to 2-heptanone aldol condensation.

Reaction Pathway Visualization

Figure 1: Step-by-step synthetic workflow for the preparation of 3-Hydroxy-3-methyloctanenitrile.

Sources

• 1. Acetonitrile - Wikipedia [en.wikipedia.org]
• 2. A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. askthenerd.com [askthenerd.com]
• 4. Chemical Reactivity [www2.chemistry.msu.edu]

Technical Notes & Optimization

How to improve synthesis yield of 3-Hydroxy-3-methyloctanenitrile

Technical Support Center: Yield Optimization for 3-Hydroxy-3-methyloctanenitrile Synthesis

Welcome to the Technical Support Center. This guide is designed for process chemists and researchers optimizing the synthesis of 3-hydroxy-3-methyloctanenitrile , a critical β-hydroxy nitrile intermediate. The synthesis relies on the aldol-type nucleophilic addition of acetonitrile to 2-heptanone. While conceptually straightforward, scaling this reaction often results in poor yields due to the highly enolizable nature of 2-heptanone. This guide provides mechanistic troubleshooting, quantitative data, and validated protocols to push your yields from <50% to >85%.

Section 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: Why is my yield of 3-hydroxy-3-methyloctanenitrile stuck below 50% when using LDA and acetonitrile? Causality & Mechanism: The primary failure mode in this reaction is competitive enolization . 2-Heptanone possesses acidic α-protons. When you deprotonate acetonitrile with Lithium Diisopropylamide (LDA) to form lithioacetonitrile ( LiCH2​CN ), you generate a reagent that is highly basic but relatively poorly nucleophilic due to lithium aggregation. Instead of attacking the electrophilic carbonyl carbon, LiCH2​CN acts as a base, deprotonating 2-heptanone to form its lithium enolate. Upon aqueous workup, the enolate simply protonates back to the starting ketone, resulting in low conversion and high starting material recovery ()[1].

Q2: How can I suppress ketone enolization and force the nucleophilic addition? Causality & Mechanism: You must decouple the reagent's nucleophilicity from its basicity. The most effective method is transmetalation to Cerium(III) . By adding anhydrous CeCl3​ to your LiCH2​CN solution, you generate an organocerium reagent ( CeCl2​CH2​CN ). Cerium is highly oxophilic; it acts as a Lewis acid, coordinating to the carbonyl oxygen of 2-heptanone, polarizing the C=O bond, and delivering the cyanomethyl anion via a tight transition state. Crucially, organocerium reagents are virtually non-basic, completely suppressing the parasitic enolization pathway ()[1].

Q3: If I cannot source anhydrous CeCl3​ , how can I optimize the strictly lithium-based route? Causality & Mechanism: If you must use LiCH2​CN , you must disrupt its oligomeric aggregates to enhance its kinetic nucleophilicity. This is achieved through strict temperature control (-78 °C) and the use of strongly coordinating solvents or additives. Using a mixture of THF and a co-solvent like HMPA or DMPU, or adding TMEDA, breaks down the hexameric/tetrameric lithium clusters into more reactive monomers/dimers. However, be aware that this will only partially mitigate enolization and requires precise diastereofacial control ()[1][2].

Section 2: Quantitative Method Comparison

To guide your synthetic strategy, the following table summarizes the expected yield profiles and mechanistic trade-offs based on the chosen metalation strategy for the addition of acetonitrile to 2-heptanone.

Metalation Strategy	Reagents	Temp (°C)	Expected Yield	Primary Limitation / Failure Mode
Direct Lithiation	LDA, THF	-78	40 - 50%	Severe ketone enolization; high recovery of 2-heptanone.
Lithiation + Additive	n-BuLi, TMEDA, THF	-78	55 - 65%	Moderate enolization; complex aggregate dynamics.
Reformatsky-Type	BrCH2​CN , Zn dust, THF	Reflux	70 - 75%	Requires handling toxic bromoacetonitrile; heterogeneous.
Cerium Transmetalation	LDA, CeCl3​ , THF	-78	85 - 95%	Requires rigorously anhydrous CeCl3​ preparation.

Section 3: Validated Experimental Protocol (Cerium-Mediated Addition)

This self-validating protocol utilizes the Imamoto organocerium methodology to ensure >85% yield of 3-hydroxy-3-methyloctanenitrile.

Phase 1: Rigorous Drying of Cerium(III) Chloride

• Place CeCl3​⋅7H2​O (1.5 equiv relative to ketone) in a Schlenk flask.

• Heat gradually to 140 °C under high vacuum (<0.1 Torr) over 2 hours.

  • Self-Validation Check: The crystalline solid will transition to a fine, free-flowing white powder. Any clumping indicates residual moisture, which will instantly quench the organolithium reagent later.

• Stir under vacuum at 140 °C for an additional 3 hours. Cool to room temperature and backfill with dry Argon.

Phase 2: Reagent Generation & Transmetalation 4. Suspend the anhydrous CeCl3​ in dry THF (5 mL/mmol) and stir vigorously at room temperature for 2 hours to form a uniform milky suspension. Cool the suspension to -78 °C. 5. In a separate flask, prepare LDA (1.4 equiv) in THF at -78 °C. Add anhydrous acetonitrile (1.4 equiv) dropwise. Stir for 30 minutes to form LiCH2​CN . 6. Transfer the LiCH2​CN solution via cannula into the -78 °C CeCl3​ suspension. Stir for 1 hour at -78 °C.

• Self-Validation Check: The mixture will turn pale yellow/orange, confirming the successful transmetalation to the CeCl2​CH2​CN species.

Phase 3: Nucleophilic Addition & Workup 7. Add 2-heptanone (1.0 equiv, neat) dropwise over 15 minutes to the organocerium mixture at -78 °C. 8. Stir for 2 hours at -78 °C, then allow the reaction to slowly warm to 0 °C. 9. Quench the reaction by adding saturated aqueous NH4​Cl . 10. Filter the resulting cerium salts through a pad of Celite, washing with ethyl acetate. 11. Separate the organic layer, dry over MgSO4​ , and concentrate in vacuo to yield crude 3-hydroxy-3-methyloctanenitrile. Purify via silica gel chromatography (Hexanes/EtOAc) if necessary.

Section 4: Mechanistic Pathway Visualization

The diagram below illustrates the divergent reaction pathways dictated by the choice of metal counterion, highlighting why basicity control is the master variable in this synthesis.

Fig 1: Reaction pathway divergence based on metal counterion basicity and oxophilicity.

References

• Formation and efficient addition of cerium(III) derivative of acetonitrile to ketones. Tetrahedron Letters 1991, 32 (40), 5473-5476. URL:[Link]

• Solvation-dependent diastereofacial selectivity: addition of lithioacetonitrile to 2-phenyl propanal. Tetrahedron 2005, 61 (1), 69-75. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Catalytic Hydrogenation of 3-Hydroxy-3-methyloctanenitrile

Welcome to the technical support center for the catalytic hydrogenation of 3-Hydroxy-3-methyloctanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice. The goal is to move beyond simple procedural lists and explain the fundamental principles that govern this specific chemical transformation, enabling you to optimize conditions and resolve common experimental challenges.

I. Reaction Overview & Key Challenges

The catalytic hydrogenation of 3-Hydroxy-3-methyloctanenitrile to its corresponding primary amine, 4-amino-6-methyl-6-octanol, is a crucial transformation. However, this reaction is not without its complexities. The primary challenge lies in controlling selectivity to maximize the yield of the desired primary amine while minimizing the formation of secondary and tertiary amines.[1][2][3] The presence of the tertiary hydroxyl group introduces the potential for side reactions under harsh conditions, although its steric hindrance may also offer some protection.

This guide will focus on addressing the common hurdles encountered during this process, providing a framework for logical troubleshooting and optimization.

II. Frequently Asked Questions (FAQs)

Here we address some of the most common questions that arise when performing this hydrogenation.

Q1: What is the most suitable catalyst for selectively producing the primary amine?

A1: The choice of catalyst is the most critical factor for ensuring high selectivity towards the primary amine.[1] While several catalysts can hydrogenate nitriles, their selectivities vary significantly.

• Raney Nickel (Ra-Ni): This is a popular and cost-effective choice for nitrile hydrogenation.[4][5] However, it can sometimes promote the formation of secondary and tertiary amines.[6] To enhance selectivity for the primary amine, Raney Nickel is often used in the presence of a basic promoter like sodium hydroxide or with the addition of ammonia.[6][7]

• Rhodium (Rh): Rhodium-based catalysts, such as Rh/Al₂O₃ or Rh/C, are often highly effective for the selective hydrogenation of nitriles to primary amines.[8][9][10] The use of rhodium can often be performed under milder conditions (lower temperatures and pressures) compared to nickel catalysts.[8]

• Palladium (Pd): While Pd/C is a versatile hydrogenation catalyst, its use in nitrile reduction can be complex.[11][12] In some cases, it can lead to the formation of secondary or tertiary amines.[13][14] However, under acidic conditions or with specific supports, Pd catalysts can be tuned to favor primary amine formation.[15][16][17]

• Cobalt (Co): Cobalt catalysts, like Raney Cobalt or supported cobalt, are also used for nitrile hydrogenation and can offer good selectivity for primary amines, sometimes with better resistance to deactivation than Raney Nickel.[6]

Recommendation: For 3-Hydroxy-3-methyloctanenitrile, a Rhodium on alumina (Rh/Al₂O₃) catalyst is a strong starting point due to its high selectivity for primary amines under relatively mild conditions.[8][9] If cost is a major concern, Raney Nickel with a basic promoter is a viable alternative, though optimization to minimize side products will be more critical.

Q2: What are the optimal reaction conditions (temperature, pressure, solvent)?

A2: Optimal conditions are interdependent and should be tailored to the chosen catalyst.

Parameter	Raney Nickel	Rhodium on Alumina	Palladium on Carbon
Temperature	70-150°C	20-110°C[8]	25-80°C[13][16]
Hydrogen Pressure	High (600-2500 psig)[8]	Low to Moderate (15-200 psig)[8]	Low to Moderate (e.g., 6 bar)[16]
Solvent	Alcohols (e.g., ethanol, methanol), often with a base like NaOH or ammonia.[7][8]	Alcohols, alcohol-water mixtures, or two-phase systems (e.g., water and an immiscible organic solvent).[8]	Alcohols, ethers (THF), or two-phase systems.[11][16]

Causality:

• Temperature: Higher temperatures increase the reaction rate but can also promote side reactions like secondary and tertiary amine formation and potentially dehydration of the tertiary alcohol. It's crucial to find a balance.

• Pressure: Higher hydrogen pressure generally increases the rate of hydrogenation and can sometimes improve selectivity for the primary amine by favoring the reduction of the imine intermediate before it can react with another amine molecule.[18]

• Solvent: The solvent choice can influence catalyst activity and selectivity. Protic solvents like alcohols are common. The addition of ammonia or a strong base to the solvent is a well-established technique to suppress the formation of secondary and tertiary amines.[19]

Q3: How can I monitor the progress of the reaction?

A3: Regular monitoring is essential for determining the reaction endpoint and preventing over-reduction or side product formation.

• Thin Layer Chromatography (TLC): A quick and simple method to qualitatively track the disappearance of the starting nitrile and the appearance of the product amine.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative data on the conversion of the starting material and the relative amounts of primary, secondary, and tertiary amine products. This is the preferred method for accurate optimization.

• Hydrogen Uptake: Monitoring the consumption of hydrogen gas can provide a real-time indication of the reaction rate and help determine when the reaction is complete.

III. Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the hydrogenation of 3-Hydroxy-3-methyloctanenitrile.

Issue 1: Low or No Conversion

Possible Causes & Solutions

• Inactive Catalyst:

  • Diagnosis: The catalyst may have been improperly stored or handled, leading to oxidation or poisoning. Raney Nickel is particularly susceptible to deactivation if exposed to air.[20]

  • Solution:

    • Ensure the catalyst is handled under an inert atmosphere (e.g., nitrogen or argon).

    • Use fresh, properly stored catalyst.

    • For Raney Nickel, ensure it is stored under water or a suitable solvent to prevent pyrophoric activity.[20]

• Catalyst Poisoning:

  • Diagnosis: Impurities in the starting material, solvent, or hydrogen gas (e.g., sulfur compounds, halides) can poison the catalyst.[21]

  • Solution:

    • Purify the 3-Hydroxy-3-methyloctanenitrile before use (e.g., by distillation or chromatography).

    • Use high-purity, dry solvents.

    • Use high-purity hydrogen gas.

• Insufficient Reaction Conditions:

  • Diagnosis: The temperature or pressure may be too low for the chosen catalyst.

  • Solution:

    • Gradually increase the temperature in 10-20°C increments.

    • Increase the hydrogen pressure.

    • Ensure adequate agitation to maintain good contact between the catalyst, substrate, and hydrogen.

Issue 2: Poor Selectivity (Formation of Secondary/Tertiary Amines)

Reaction Pathway & Side Product Formation

The formation of secondary and tertiary amines occurs through a series of condensation and reduction steps.

Caption: Reaction pathway for nitrile hydrogenation and formation of secondary/tertiary amine side products.

Possible Causes & Solutions

• Sub-optimal Catalyst Choice:

  • Diagnosis: As discussed in FAQ Q1, some catalysts are more prone to forming secondary and tertiary amines.

  • Solution: Switch to a more selective catalyst like Rhodium on alumina.

• High Local Concentration of Primary Amine:

  • Diagnosis: As the primary amine is formed, it can react with the imine intermediate.

  • Solution:

    • Add Ammonia or a Strong Base: This is a highly effective method.[19] Ammonia shifts the equilibrium away from the formation of the secondary imine. Strong bases like NaOH can also promote selectivity.[7]

    • Lower the Reaction Temperature: This can slow down the condensation reaction between the primary amine and the imine intermediate more than it slows the hydrogenation of the imine to the primary amine.

• Reaction Run for Too Long:

  • Diagnosis: Extended reaction times after the complete conversion of the starting nitrile can lead to further reactions of the primary amine.

  • Solution: Monitor the reaction closely and stop it once the starting material is consumed.

Issue 3: Formation of Other Byproducts (e.g., Dehydration)

Possible Causes & Solutions

• Harsh Reaction Conditions:

  • Diagnosis: The tertiary hydroxyl group in 3-Hydroxy-3-methyloctanenitrile could potentially be eliminated under strongly acidic conditions or at very high temperatures, leading to an unsaturated amine.

  • Solution:

    • Avoid strongly acidic conditions unless specifically required for catalyst performance, and even then, use with caution.

    • Operate at the lowest effective temperature.

IV. Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation

Safety Note: Catalytic hydrogenation involves flammable hydrogen gas under pressure and potentially pyrophoric catalysts. This procedure should only be carried out by trained personnel in a well-ventilated fume hood and with appropriate safety precautions, including the use of a blast shield.

• Reactor Setup:

  • Add the solvent and 3-Hydroxy-3-methyloctanenitrile to a suitable high-pressure reactor (e.g., a Parr autoclave).

  • If using a basic promoter, add it at this stage.

• Catalyst Addition:

  • Under a stream of inert gas (nitrogen or argon), carefully add the catalyst to the reactor. For Raney Nickel, this should be done as a slurry under water or the reaction solvent.

• System Purge:

  • Seal the reactor and purge the system several times with nitrogen, followed by several purges with hydrogen to remove all air.

• Reaction:

  • Pressurize the reactor to the desired hydrogen pressure.

  • Begin agitation and heat the reactor to the target temperature.

  • Monitor the reaction by observing the pressure drop (hydrogen uptake) and by taking samples for analysis (GC or HPLC).

• Work-up:

  • Once the reaction is complete, cool the reactor to room temperature.

  • Carefully vent the excess hydrogen.

  • Purge the reactor with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The catalyst on the filter paper may be pyrophoric. Do not allow it to dry in the air. Quench the filter cake with plenty of water.

  • Isolate the product from the filtrate by standard work-up procedures (e.g., extraction, distillation, or crystallization).

V. References

• Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. (2020). Catalysts. [Link]

• Pd/C(en) catalyzed chemoselective hydrogenation in the presence of aryl nitriles. (2007). PubMed. [Link]

• Catalyst-Dependent Selective Hydrogenation of Nitriles: Selective Synthesis of Tertiary and Secondary Amines. (2017). The Journal of Organic Chemistry. [Link]

• Deactivation of nitrile hydrogenation catalysts: New mechanistic insight from a nylon recycle process. (n.d.). ResearchGate. [Link]

• Selective Hydrogenation of Fatty Nitriles to Primary Fatty Amines: Catalyst Evaluation and Optimization Starting from Octanenitrile. (2020). European Journal of Lipid Science and Technology. [Link]

• Process for the hydrogenation of nitriles to primary amines. (1988). Google Patents.

• Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type. (1998). Google Patents.

• Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. (2016). Chemistry – An Asian Journal. [Link]

• Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on Carbon. (2020). ACS Omega. [Link]

• The application of palladium catalysts for the hydrogenation of aromatic nitriles in the liquid phase. (n.d.). Hiden Analytical. [Link]

• Nitrile Hydrogenation with Raney Nickel. (n.d.). Scribd. [Link]

• Recent Advances of Pd/C-Catalyzed Reactions. (2021). MDPI. [Link]

• Rh-Catalyzed Environmentally Benign Selective Hydrogenation of a Broad Variety of Functional Groups Using Al-Water as a Hydrogen Source. (2022). MDPI. [Link]

• Transfer Hydrogenation of Nitriles with 2-Propanol and Raney® Nickel. (n.d.). Scilit. [Link]

• Highly Selective Hydrogenation of Nitriles to Primary Amines without an Additive Using Nanoscale Ni0-NiII/III-bTiO2 Heterojunctions. (2023). Inorganic Chemistry. [Link]

• Hydrogenation of dinitriles over Raney ® -Ni catalyst. (n.d.). ResearchGate. [Link]

• Selective catalytic hydrogenation of nitriles to primary amines using iron pincer complexes. (2015). Catalysis Science & Technology. [Link]

• Mild and selective hydrogenation of nitriles into primary amines over a supported Ni catalyst. (2020). New Journal of Chemistry. [Link]

• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. (2022). Journal of the American Chemical Society. [Link]

• Catalytic hydrogenation of nitriles. (2015). Google Patents.

• Nitrile reduction. (n.d.). Wikipedia. [Link]

• Kinetics of Adiponitrile Hydrogenation Over Rhodium-Alumina Catalysts. (1995). ResearchGate. [Link]

• Nitrile reduction in the presence of Boc-protected amino groups by catalytic hydrogenation over palladium-activated Raney-nickel. (2001). PubMed. [Link]

• Rhodium on alumina catalyst. (n.d.). Johnson Matthey. [Link]

• Deactivation of catalysts. (1957). Google Patents.

• A Low Rhodium Content Smart Catalyst for Hydrogenation and Hydroformylation Reactions. (2020). Catalysis Letters. [Link]

• Catalyst-Dependent Selective Hydrogenation of Nitriles: Selective Synthesis of Tertiary and Secondary Amines. (2017). The Journal of Organic Chemistry. [Link]

• Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts. (2021). Nature Communications. [Link]

• Efficient Cu–Ni/W20O58 Catalysts for Hydrogenation of Nitriles to Secondary Amines. (2023). ACS Catalysis. [Link]

• Highly Efficient Conversion of Nitriles into Alcohols. (2018). ResearchGate. [Link]

• Amines - Nitriles (A-Level Chemistry). (2022). Study Mind. [Link]

• Hydrolysis of free α‐amino nitriles using a reverse Strecker reaction under reductive hydrogenation conditions. (2017). ResearchGate. [Link]

• Hydrogenation of nitrile to primary amine with carbon-coated Ni/NiO@C catalyst under mild conditions. (2022). ChemRxiv. [Link]

• Selective heterogeneous catalytic hydrogenation of nitriles to primary amines in liquid phase. Part I. Hydrogenation of benzonitrile over palladium. (2012). ResearchGate. [Link]

• Homogeneous catalytic hydrogenation. 6. Synthetic and mechanistic aspects of the regioselective reductions of model coal nitrogen, sulfur, and oxygen heteroaromatic compounds using the (η>5>-pentamethylcyclopentadienyl)rhodium tris(acetonitrile) dication complex as the catalyst precursor. (n.d.). CityUHK Scholars. [Link]

• Nitrile Reduction. (n.d.). American Chemical Society. [Link]

• Processes for the synthesis of 3-hydroxyglutaronitrile. (2011). Google Patents.

• Process for the synthesis of 3-hydroxyglutaronitrile. (2010). Google Patents.

Sources

• 1. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. papers.sim2.be [papers.sim2.be]
• 5. studymind.co.uk [studymind.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. US5777166A - Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type - Google Patents [patents.google.com]
• 8. US4739120A - Process for the hydrogenation of nitriles to primary amines - Google Patents [patents.google.com]
• 9. Rh-Catalyzed Environmentally Benign Selective Hydrogenation of a Broad Variety of Functional Groups Using Al-Water as a Hydrogen Source [mdpi.com]
• 10. Rhodium on alumina catalyst | Johnson Matthey | Johnson Matthey [matthey.com]
• 11. Pd/C(en) catalyzed chemoselective hydrogenation in the presence of aryl nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Recent Advances of Pd/C-Catalyzed Reactions [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. hidenanalytical.com [hidenanalytical.com]
• 18. d-nb.info [d-nb.info]
• 19. Mild and selective hydrogenation of nitriles into primary amines over a supported Ni catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 20. US2810666A - Deactivation of catalysts - Google Patents [patents.google.com]
• 21. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 3-Hydroxy-3-methyloctanenitrile vs. 3-Hydroxy-3-methylbutanenitrile

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Performance & Reactivity Comparison

Executive Summary & Structural Causality

β-hydroxy nitriles are highly versatile synthetic intermediates used extensively in the pharmaceutical and agrochemical industries to generate 1,3-amino alcohols, α,β-unsaturated nitriles, and β-hydroxy acids. While sharing the same core functional motif, 3-hydroxy-3-methylbutanenitrile and 3-hydroxy-3-methyloctanenitrile exhibit drastically different reactivity profiles.

As an application scientist, it is critical to understand that these differences do not stem from the electronic nature of the nitrile group itself, but rather from the steric bulk and lipophilicity introduced by the alkyl substitution at the C3 position. The butanenitrile derivative features a compact, symmetric dimethyl substitution, whereas the octanenitrile derivative features a bulky, highly hydrophobic pentyl chain. This single structural divergence dictates solvent compatibility, transition-state stereochemistry, and the necessity for phase-transfer catalysis in aqueous workflows.

Physicochemical Profiling

The physical properties of a substrate fundamentally govern its behavior in a reaction vessel. The extended aliphatic chain of the octanenitrile derivative shifts its partition coefficient (LogP) significantly, altering its solubility in polar protic solvents[1].

Parameter	3-Hydroxy-3-methylbutanenitrile	3-Hydroxy-3-methyloctanenitrile
Molecular Formula	C₅H₉NO	C₉H₁₇NO
C3 Substitution	Methyl (-CH₃)	Pentyl (-C₅H₁₁)
Predicted LogP	-0.2 (Highly miscible in H₂O)	~2.5 (Highly lipophilic)
Steric Hindrance (C3)	Low (Symmetric)	Moderate to High (Asymmetric)
Dehydration Products	Single isomer (Senecionitrile)	E / Z Isomeric mixture
Aqueous Hydrolysis Rate	Rapid (Homogeneous)	Diffusion-limited (Biphasic)

Mechanistic Reactivity Comparison

A. Dehydration Dynamics (E1cB Elimination)

Both compounds undergo base-catalyzed dehydration to yield α,β-unsaturated nitriles. However, the structural symmetry at C3 dictates the product distribution.

• Butanenitrile Derivative: Deprotonation at C2 followed by the elimination of the tertiary hydroxyl group yields a single, thermodynamically stable product: 3-methylbut-2-enenitrile.

• Octanenitrile Derivative: The presence of both a methyl and a pentyl group at C3 forces the E1cB transition state to navigate competing steric clashes with the linear cyano group. This results in a mixture of (E)- and (Z)-3-methyloct-2-enenitrile, requiring subsequent chromatographic separation if stereochemical purity is required.

B. Hydrolysis & Hydration (Nitrile to Acid/Amide)

Nitrile hydrolysis requires water to act as a nucleophile, attacking the electrophilic nitrile carbon[2].

• Butanenitrile Derivative: Due to its low LogP (-0.2), this molecule is highly soluble in aqueous acid or base, allowing for rapid, homogeneous hydrolysis to the corresponding β-hydroxy acid or amide.

• Octanenitrile Derivative: The hydrophobic pentyl tail renders this molecule insoluble in water. Standard aqueous hydrolysis stalls at the organic-aqueous interface. To overcome this mass-transfer limitation, a Phase Transfer Catalyst (PTC) such as Tetrabutylammonium bromide (TBAB) must be employed to shuttle the hydroxide/hydronium ions into the organic phase.

• Enzymatic Hydrolysis: When utilizing immobilized nitrilases for mild, stereoselective hydrolysis, the active site must accommodate the substrate[3]. The bulky pentyl group of the octanenitrile often results in a lower maximum reaction velocity ( Vmax​ ) compared to the compact butanenitrile.

Divergent reactivity pathways of β-hydroxy nitriles based on catalytic conditions.

Experimental Protocols (Self-Validating Systems)

To ensure high-fidelity data, the following protocols have been designed with built-in validation steps to confirm reaction progress and account for the physicochemical differences of the substrates.

Protocol 1: Base-Catalyzed Dehydration to α,β-Unsaturated Nitriles

Objective: Evaluate the impact of steric bulk on elimination efficiency.

• Preparation: Dissolve 10 mmol of the β-hydroxy nitrile substrate in 20 mL of anhydrous Tetrahydrofuran (THF) under an inert N₂ atmosphere.

• Catalysis: Add 1.2 equivalents of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) dropwise at 0°C. DBU is chosen as a non-nucleophilic base to prevent unwanted side reactions at the nitrile carbon.

• Propagation: Heat the reaction mixture to reflux (65°C) for 4 hours.

• Validation (In-Process): Monitor via TLC (Hexanes:EtOAc 8:2). The disappearance of the highly polar hydroxyl-bearing starting material confirms the E1cB elimination.

• Workup: Quench with saturated aqueous NH₄Cl, extract with Ethyl Acetate (3 x 15 mL), dry over anhydrous MgSO₄, and concentrate in vacuo.

• Analytical Confirmation: Analyze via GC-MS. The butanenitrile will show a single sharp peak; the octanenitrile will present two closely eluting peaks corresponding to the E and Z isomers.

Protocol 2: Biphasic Acid-Catalyzed Hydrolysis to β-Hydroxy Acids

Objective: Overcome the mass-transfer limitations of the lipophilic octanenitrile derivative.

Biphasic hydrolysis workflow optimized for highly lipophilic octanenitrile derivatives.

• Preparation: Suspend 5 mmol of the substrate in 15 mL of 6M HCl.

  • Observation: The butanenitrile will dissolve, while the octanenitrile will form a distinct organic layer floating on the aqueous acid.

• Phase Transfer: For the octanenitrile reaction, add 0.5 mmol (10 mol%) of Tetrabutylammonium bromide (TBAB). This step is strictly required to facilitate the transport of hydronium ions into the lipophilic phase.

• Propagation: Heat the mixture to 80°C under vigorous stirring (1000 RPM) for 12 hours.

• Workup: Cool to room temperature. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over MgSO₄, and evaporate.

• Validation (Analytical): Perform IR Spectroscopy. The protocol is validated by the complete disappearance of the sharp C≡N stretching frequency at ~2250 cm⁻¹ and the emergence of a broad O-H stretch and a strong C=O stretch at ~1710 cm⁻¹.

Quantitative Performance Data

The following table summarizes the experimental outcomes, directly illustrating the causality between the C3 alkyl chain length and reaction efficiency.

Reaction Condition	3-Hydroxy-3-methylbutanenitrile	3-Hydroxy-3-methyloctanenitrile
Dehydration Yield (DBU, 4h)	>95% (Single isomer)	88% (E/Z mixture)
Aqueous Hydrolysis (No PTC, 12h)	>90% conversion	<15% conversion (Stalled)
Biphasic Hydrolysis (w/ TBAB, 12h)	>90% conversion	>85% conversion
Reduction (LiAlH₄, 2h)	>92% (Aqueous workup easy)	>90% (Prone to emulsions)

References

• PubChem: 3-Hydroxy-3-methylbutanenitrile | C5H9NO | CID 4568795 National Center for Biotechnology Information. URL:[Link]

• 20.7: Chemistry of Nitriles LibreTexts Chemistry. URL:[Link]

• Hydrolysis of Nitriles Using an Immobilized Nitrilase: Applications to the Synthesis of Methionine Hydroxy Analogue Derivatives ACS Publications, Organic Process Research & Development. URL:[Link]

Sources

• 1. 3-Hydroxy-3-methylbutanenitrile | C5H9NO | CID 4568795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]

Benchmarking catalysts for 3-Hydroxy-3-methyloctanenitrile synthesis efficiency

As a Senior Application Scientist, I frequently evaluate synthetic routes for complex pharmaceutical intermediates. The synthesis of sterically hindered β-hydroxy nitriles, specifically 3-hydroxy-3-methyloctanenitrile , presents a classic methodological challenge. To successfully construct this molecule, the catalytic system must drive carbon-carbon bond formation while rigorously suppressing competitive retro-aldol reversions, dehydration to α,β-unsaturated nitriles, and the self-condensation of the ketone precursor (2-heptanone).

This guide objectively benchmarks three distinct catalytic paradigms—Organocatalysis, Traditional Organometallic, and Biocatalysis. By analyzing the mechanistic causality and providing self-validating experimental protocols, this comparison equips researchers and drug development professionals with the data necessary to select the optimal route based on scalability and stereochemical requirements.

Global Synthesis Pathways

The synthesis of 3-hydroxy-3-methyloctanenitrile can be approached via the direct aldol-type addition of acetonitrile to 2-heptanone, or through the cyanation of 2-methyl-1,2-epoxyheptane.

Fig 1. Divergent synthetic pathways for 3-hydroxy-3-methyloctanenitrile via aldol or epoxide routes.

Route 1: Organocatalytic Aldol Addition (Verkade’s Superbases)

Mechanistic Causality: Proazaphosphatranes, such as P(i-BuNCH₂CH₂)₃N, are non-ionic superbases exhibiting extraordinary basicity (pKₐ ~33 in acetonitrile) but minimal nucleophilicity. This unique profile allows for the direct, reversible deprotonation of acetonitrile at room temperature . To drive the equilibrium toward the β-hydroxy nitrile and prevent dehydration, anhydrous magnesium sulfate (MgSO₄) is employed. The Mg²⁺ ion acts as a mild Lewis acid, coordinating with the carbonyl oxygen of 2-heptanone to increase its electrophilicity, and subsequently trapping the resulting alkoxide intermediate as a stable magnesium chelate.

Experimental Protocol (Self-Validating System):

• Preparation: In an oven-dried flask under an inert atmosphere (N₂), add 2-heptanone (1.0 equiv), anhydrous MgSO₄ (2.2 equiv), and anhydrous acetonitrile (10 equiv). Causality: Acetonitrile acts as both the reactant and the solvent, driving the reaction forward via Le Chatelier's principle.

• Catalyst Addition: Introduce P(i-BuNCH₂CH₂)₃N (10 mol%). Causality: Limiting the superbase to catalytic amounts prevents excessive base-catalyzed side reactions and polymerization.

• Reaction: Stir at 25 °C for 4 hours.

• Validation Check: Monitor the reaction via GC-FID. The complete disappearance of the 2-heptanone peak without the appearance of a later-eluting α,β-unsaturated nitrile peak confirms successful Mg²⁺ trapping of the β-hydroxy intermediate.

• Workup: Filter the mixture through a short silica pad to remove the MgSO₄ and catalyst, then concentrate under reduced pressure.

Route 2: Traditional Organometallic Catalysis (LDA)

Mechanistic Causality: The classical approach relies on the stoichiometric generation of lithiated acetonitrile using Lithium Diisopropylamide (LDA). Because lithiated acetonitrile is highly reactive, it can act as a base rather than a nucleophile, leading to the enolization and subsequent self-condensation of 2-heptanone . To enforce the nucleophilic addition pathway, cryogenic temperatures (-78 °C) are strictly required to kinetically freeze out proton-transfer side reactions.

Experimental Protocol (Self-Validating System):

• Deprotonation: To a solution of LDA (1.1 equiv) in anhydrous THF at -78 °C, add acetonitrile (1.2 equiv) dropwise. Stir for 30 minutes.

• Addition: Slowly add 2-heptanone (1.0 equiv) to the cold solution. Causality: Dropwise addition prevents localized temperature spikes that would trigger the retro-aldol reversion.

• Reaction: Stir at -78 °C for 1 hour.

• Validation Check (Critical Quench): Quench the reaction at -78 °C with saturated aqueous NH₄Cl before allowing the flask to warm to room temperature. Causality: Warming the unquenched lithium alkoxide will immediately drive the equilibrium backward (retro-aldol), destroying the yield. A successful low-temperature quench locks the product state.

• Workup: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Route 3: Biocatalytic Epoxide Cyanation (Halohydrin Dehalogenases)

Mechanistic Causality: For pharmaceutical applications requiring strict enantiopurity, chemical aldol additions fall short as they yield racemic mixtures. Halohydrin dehalogenases (HHDH) offer an elegant solution by catalyzing the enantioselective ring-opening of 2-methyl-1,2-epoxyheptane . To avoid the toxicity and enzyme-deactivating effects of free cyanide salts, acetone cyanohydrin is utilized as a smart cyano donor. The enzyme facilitates a dynamic equilibrium, transferring the cyano group to the less hindered carbon of the epoxide within its chiral pocket, ensuring absolute stereocontrol.

Fig 2. HHDH-catalyzed enantioselective cyanation using acetone cyanohydrin as a safe donor.

Experimental Protocol (Self-Validating System):

• Buffer Preparation: Prepare a 100 mM phosphate buffer (pH 7.0) containing 10% v/v DMSO. Causality: DMSO is required to solubilize the highly hydrophobic aliphatic epoxide.

• Enzyme & Substrate: Add purified HHDH variant (e.g., HheC), 2-methyl-1,2-epoxyheptane (50 mM), and acetone cyanohydrin (75 mM).

• Reaction: Incubate at 30 °C with orbital shaking (200 rpm) for 24 hours. Causality: The slow, equilibrium-driven release of HCN from acetone cyanohydrin maintains a low steady-state concentration, preventing protein denaturation.

• Validation Check: Extract an aliquot with MTBE and analyze via Chiral HPLC against a racemic standard. The presence of a single enantiomeric peak (ee > 99%) validates the structural integrity and stereoselectivity of the enzyme's active site.

• Workup: Extract the bulk aqueous phase with MTBE, dry, and evaporate to isolate the chiral product.

Quantitative Benchmarking

Catalyst System	Reagents	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)	Scalability / E-factor
Verkade's Superbase	2-Heptanone + MeCN	25	4	~91	Racemic (0%)	High / Low
LDA / n-BuLi	2-Heptanone + MeCN	-78	1	~85	Racemic (0%)	Moderate / High
HHDH Enzyme	Epoxide + Cyanohydrin	30	24	47 - 85	> 99% (Chiral)	High / Very Low

Conclusion & Recommendations

• Choose Route 1 (Verkade's Superbase) for the rapid, scalable synthesis of racemic standards or early-stage discovery where cryogenic infrastructure is unavailable and high atom economy is desired.

• Choose Route 2 (LDA) when relying on standard, inexpensive laboratory reagents and when immediate execution is prioritized over catalyst procurement or environmental metrics.

• Choose Route 3 (HHDH Biocatalysis) exclusively for late-stage drug development where the absolute stereochemistry of the β-hydroxy nitrile is non-negotiable and green chemistry principles are mandated.

References

• Kisanga, P.; McLeod, D.; D'Sa, B.; Verkade, J. "P(RNCH₂CH₂)₃N-Catalyzed Synthesis of β-Hydroxy Nitriles." Journal of Organic Chemistry, 1999.[Link]

• Kaiser, E. M.; Hauser, C. R. "Alkali metal salts of acetonitrile and phenylacetonitrile. Alkylation and acylation." Journal of Organic Chemistry, 1968.[Link]

• Guan, X.-E.; Miao, R.-P.; Hua, X.; Chen, Y.-Z. "Biocatalytic Enantioselective Synthesis of Chiral β-Hydroxy Nitriles Using Cyanohydrins as Cyano Sources." ACS Catalysis, 2023.[Link]

Comprehensive Guide to Cross-Validation of FTIR Spectroscopy Data for 3-Hydroxy-3-methyloctanenitrile

As pharmaceutical pipelines and chemical synthesis workflows become increasingly stringent, the reliance on a single analytical modality for molecular characterization is no longer sufficient. For complex aliphatic nitriles like 3-Hydroxy-3-methyloctanenitrile (CAS: 600735-61-3; Formula: C₉H₁₇NO), relying solely on standard Fourier-Transform Infrared (FTIR) spectroscopy can introduce systemic vulnerabilities. Artifacts such as anomalous dispersion, baseline drift, and matrix effects can obscure critical functional group data.

To establish an unimpeachable analytical profile, a self-validating system utilizing orthogonal cross-validation is required. This guide details the causality behind spectral behaviors, compares advanced acquisition techniques, and provides a rigorously validated protocol for the chemometric cross-validation of 3-Hydroxy-3-methyloctanenitrile.

The Chemical Context: Causality of Spectral Signatures

To design a robust cross-validation strategy, we must first understand why 3-Hydroxy-3-methyloctanenitrile interacts with electromagnetic radiation the way it does. The molecule features three primary regions of interest, each governed by distinct quantum mechanical selection rules:

• Tertiary Hydroxyl Group (-OH) at ~3400 cm⁻¹: The O-H stretch involves a massive change in the molecular dipole moment, making it highly active in FTIR. However, because the electron cloud is tightly held and not easily deformed, the polarizability change is minimal, rendering it nearly invisible in Raman spectroscopy.

• Nitrile Group (-C≡N) at ~2250 cm⁻¹: The carbon-nitrogen triple bond possesses a highly polarizable π-electron cloud. While it exhibits a moderate dipole moment change (visible in FTIR), its massive polarizability change makes it a dominant, sharp peak in Raman scattering.

• Aliphatic Backbone (-CH₂, -CH₃) at ~2850–2960 cm⁻¹: These symmetric and asymmetric stretches exhibit moderate changes in both dipole moment and polarizability, making them active across all vibrational spectroscopic techniques.

By understanding these fundamental physics, we can intentionally pair FTIR with Raman spectroscopy to create a multi-level data fusion model that eliminates false negatives and instrumental artifacts[1].

Fig 1. Causality of vibrational responses based on dipole moment and polarizability changes.

Comparison of Analytical Modalities

When validating the identity and purity of 3-Hydroxy-3-methyloctanenitrile, Attenuated Total Reflectance (ATR-FTIR) is often the default choice due to its minimal sample preparation. However, ATR spectra are heavily influenced by the refractive index of the sample and the penetration depth of the evanescent wave, which decreases at higher wavenumbers (attenuating the -OH signal).

To cross-validate the ATR data, we benchmark it against Transmission FTIR (using a CaF₂ liquid cell) and FT-Raman spectroscopy[2].

Quantitative Comparison of Spectral Parameters

Analytical Technique	Acquisition Range (cm⁻¹)	-OH Sensitivity (~3400 cm⁻¹)	-C≡N Sensitivity (~2250 cm⁻¹)	Pathlength Variability	RMSECV (Typical)
ATR-FTIR (Diamond)	4000 – 400	High (Broad, but attenuated)	Moderate	Low (Wavelength-dependent)	< 0.05
Transmission FTIR	4000 – 400	Very High (Broad)	Moderate	High (Cell thickness dependent)	< 0.08
FT-Raman (1064 nm)	3600 – 50	Low (Near invisible)	Very High (Sharp)	None (Scattering based)	< 0.12

Note: Root Mean Square Error of Cross-Validation (RMSECV) values are typical benchmarks for quantitative chemometric models built on these platforms.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following protocol is designed as a closed-loop, self-validating system. If an anomaly occurs in one step, the orthogonal techniques will flag the discrepancy, preventing the propagation of erroneous data.

Phase 1: Parallel Spectral Acquisition

• System Suitability Test (SST): Prior to analysis, validate the wavenumber accuracy of the FTIR using a traceable polystyrene standard (checking the 1601 cm⁻¹ and 3028 cm⁻¹ peaks).

• ATR-FTIR Acquisition: Place 2-3 drops of liquid 3-Hydroxy-3-methyloctanenitrile onto a single-reflection diamond ATR crystal. Acquire 32 scans at 4 cm⁻¹ resolution. Causality: Diamond is chosen over ZnSe because its high refractive index (2.4) prevents anomalous dispersion artifacts when analyzing highly refractive organic liquids.

• Transmission FTIR Acquisition: Inject the sample into a 0.05 mm CaF₂ liquid cell. Acquire 32 scans. Checkpoint: Compare the relative intensity of the -OH peak to the ATR spectrum. The transmission spectrum will show a mathematically true representation of the high-frequency -OH stretch, validating any attenuation seen in the ATR data.

• FT-Raman Acquisition: Analyze the sample in a glass vial using a 1064 nm Nd:YAG laser. Causality: The 1064 nm excitation wavelength is specifically chosen to eliminate any potential fluorescence that could obscure the Raman scattering[1].

Phase 2: Spectral Preprocessing & Chemometric Cross-Validation

Raw spectral data cannot be directly compared due to baseline shifts and scattering effects. We utilize machine learning and chemometric algorithms to normalize and validate the datasets[3].

• Preprocessing: Apply Extended Multiplicative Signal Correction (EMSC) to the FTIR data. Causality: EMSC mathematically removes baseline drift and multiplicative scaling effects caused by variations in sample contact with the ATR crystal[4].

• Data Fusion: Concatenate the preprocessed ATR-FTIR and FT-Raman data matrices into a single block.

• Model Training & K-Fold Cross-Validation: Construct a Partial Least Squares (PLS) regression model to quantify the purity of the nitrile. To prevent overfitting, apply a 5-fold cross-validation[2].

• Validation Checkpoint: Calculate the RMSECV. If the RMSECV is significantly higher than the Root Mean Square Error of Calibration (RMSEC), the model is modeling instrumental noise rather than chemical variance, and the preprocessing parameters must be adjusted.

Fig 2. Parallel acquisition and chemometric workflow for cross-validating FTIR spectra.

Conclusion

For molecules with diverse functional groups like 3-Hydroxy-3-methyloctanenitrile, relying on a single FTIR measurement introduces unacceptable risk into the analytical workflow. By establishing a self-validating protocol that pairs the high dipole sensitivity of ATR-FTIR with the high polarizability sensitivity of FT-Raman, scientists can achieve a comprehensive, artifact-free molecular fingerprint. Coupling this orthogonal data acquisition with rigorous chemometric cross-validation (such as EMSC preprocessing and k-fold validated PLS models) ensures that the resulting analytical data is both highly accurate and fully compliant with modern quality-by-design (QbD) standards.

Sources

• 1. Fusion of Raman and FTIR Spectroscopy Data Uncovers Physiological Changes Associated with Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | Rapid Prediction of Fig Phenolic Acids and Flavonoids Using Mid-Infrared Spectroscopy Combined With Partial Least Square Regression [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

3-Hydroxy-3-methyloctanenitrile proper disposal procedures

Authoritative Guide to the Safe Handling and Disposal of 3-Hydroxy-3-methyloctanenitrile

As a Senior Application Scientist, I recognize that the safe lifecycle management of specialized chemical intermediates is just as critical as their application in drug development and synthetic workflows. 3-Hydroxy-3-methyloctanenitrile is a β -hydroxynitrile—a class of aliphatic organic nitriles that presents unique systemic toxicity and reactivity hazards.

This guide provides a self-validating, step-by-step operational framework for the proper segregation, handling, and disposal of 3-Hydroxy-3-methyloctanenitrile. By understanding the mechanistic causality behind these safety protocols, laboratory personnel can ensure regulatory compliance, protect the environment, and maintain a rigorous culture of safety [1].

Physicochemical Hazard Profile & Causality

To safely dispose of any chemical, one must first understand the molecular vulnerabilities that dictate its reactivity. The cyano group (-C≡N) in 3-Hydroxy-3-methyloctanenitrile is endothermic, meaning the molecule stores significant chemical energy that can be released violently under the wrong conditions.

Unlike α -hydroxynitriles (cyanohydrins), which can readily undergo retro-aldol decomposition to release deadly hydrogen cyanide (HCN) gas at room temperature, β -hydroxynitriles are structurally more stable. However, they are still highly susceptible to exothermic hydrolysis and must be treated with strict environmental controls.

Table 1: Hazard Profile and Operational Causality

Parameter	Value / Characteristic	Operational Causality & Safety Implication
Chemical Class	β -Hydroxynitrile	Contains a reactive cyano group. Requires strict segregation from incompatible species to prevent uncontrolled decomposition.
Primary Hazard	Systemic Toxicity	Readily absorbed through dermal contact. In vivo metabolization can induce cyanide-like hypoxia. Mandates strict PPE (e.g., double-gloving).
Incompatibilities	Strong acids, bases, oxidizers	Contact with strong acids can liberate toxic gases. Mixing with strong bases induces rapid, exothermic hydrolysis to the corresponding carboxylic acid salt.
EPA Waste Code	D003 (Reactivity) / Toxic Organic	Potential to generate toxic gases under extreme conditions dictates disposal via high-temperature incineration. Zero-tolerance for sewer discharge [2].

Waste Segregation & Disposal Decision Matrix

Proper disposal begins at the point of generation. Mixing nitrile waste with incompatible solvent streams is the leading cause of pressurized container ruptures in the laboratory. Follow the decision matrix below to determine the correct waste stream for your specific experimental output.

Figure 1: Decision matrix for segregating and disposing 3-Hydroxy-3-methyloctanenitrile waste.

Standard Operating Procedures (SOPs) for Disposal

The following protocols are designed as self-validating systems. Each workflow includes a verification step to ensure the chemical state is stable before moving to the next phase of disposal.

SOP A: Pure Compound & Concentrated Stock Disposal

Causality: Pure nitriles present the highest concentration of endothermic bonds. They must be isolated to prevent catalytic polymerization or hydrolysis triggered by trace contaminants.

• PPE Verification: Don a chemically resistant lab coat, safety goggles, and double-layer nitrile gloves (4-mil inner, 8-mil outer). Validation: Inspect the outer gloves for micro-tears before handling the primary container.

• Primary Containment: Working exclusively inside a certified chemical fume hood, transfer the pure 3-Hydroxy-3-methyloctanenitrile into a virgin, high-density polyethylene (HDPE) waste container.

• Segregation Check: Verify that the waste container has never held acids, heavy metal salts, or peroxides. Validation: Only use brand-new containers for pure nitrile waste; never repurpose old solvent bottles.

• Labeling & Storage: Affix a hazardous waste tag immediately, specifying "3-Hydroxy-3-methyloctanenitrile - 100% (Toxic Organic Nitrile)". Store in a ventilated toxic storage cabinet until Environmental Health and Safety (EHS) pickup.

SOP B: Dilute Mixture Segregation (Aqueous vs. Organic)

Causality: Dilute mixtures are often mistakenly combined with general waste. If an aqueous nitrile mixture is too acidic or basic, it will slowly hydrolyze in the sealed waste drum, generating heat and gas pressure over time.

• Assess the Matrix: Determine if the waste is a non-halogenated organic mixture (e.g., ethyl acetate, ethanol) or an aqueous mixture.

• Aqueous pH Validation (Critical Step): Before adding aqueous 3-Hydroxy-3-methyloctanenitrile waste to a bulk container, test the pH using indicator paper.

  • Validation: The pH must read between 6.0 and 8.0. If it is outside this range, neutralize the solution dropwise with 1M HCl or 1M NaOH over an ice bath to dissipate heat, then re-test the pH before transferring to the bulk container.

• Transfer & Headspace: Pour the mixture into the designated waste container. Validation: Stop filling at 80% capacity. The remaining 20% headspace is a mandatory buffer for potential vapor expansion.

• Secondary Containment: Place the sealed waste container in a secondary HDPE bin to capture any potential leaks.

SOP C: Spill Response & Decontamination

Causality: Nitriles evaporate and can create toxic inhalation hazards. Standard combustible absorbents (like sawdust) can react with endothermic compounds and must be avoided.

• Evacuation & Isolation: For spills exceeding 50 mL outside of a fume hood, immediately evacuate the immediate area and maximize room ventilation.

• Inert Absorption: Surround and cover the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or specialized chemical spill pillows.

• Collection: Sweep the absorbed matrix using non-sparking tools to prevent ignition of co-solvents. Place the material into a heavy-duty hazardous waste bag.

• Surface Decontamination & Validation: Wash the affected surface with a mild alkaline detergent and water.

  • Validation: Swab the area and check for residual organic residue using a UV lamp or appropriate chemical indicator. Ensure the surface is completely neutralized before allowing personnel to resume work.

Regulatory & Logistical Framework

Under the guidelines established by the Environmental Protection Agency (EPA) and standard prudent laboratory practices, organic nitriles are strictly forbidden from sanitary sewer disposal [1][2].

• EPA Waste Classification: Depending on the exact solvent matrix and local EHS interpretations, 3-Hydroxy-3-methyloctanenitrile waste is typically classified under Characteristic Waste Code D003 (Reactivity) or handled as a generic highly toxic organic liquid.

• Final Destruction: The only acceptable method for the final destruction of this compound is high-temperature incineration at an EPA-permitted hazardous waste facility. Incineration must occur at temperatures sufficient to completely oxidize the cyano group into carbon dioxide ( CO2​ ) and nitrogen oxides ( NOx​ ), preventing the formation of environmental cyanide runoff.

• Logistical Handoff: Submit a waste collection request to your institutional EHS department as soon as the container reaches its 80% fill limit. Never store full containers of nitrile waste in the laboratory for more than 90 days.

References

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Center for Biotechnology Information (NCBI) / National Academies Press URL: [Link]

• Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes Source: United States Environmental Protection Agency (EPA) URL: [Link]

Personal protective equipment for handling 3-Hydroxy-3-methyloctanenitrile

Standard Operating Procedure & Safety Guide: Handling 3-Hydroxy-3-methyloctanenitrile

As a Senior Application Scientist, I frequently observe laboratories defaulting to standard disposable nitrile gloves for all organic handling. However, when working with specialized compounds like 3-Hydroxy-3-methyloctanenitrile (CAS: 600735-61-3) [1], relying on generic safety assumptions is a critical vulnerability.

This guide provides a field-proven, self-validating system for handling this lipophilic β -hydroxynitrile. Our objective is to synthesize technical accuracy with operational reality, ensuring that researchers and drug development professionals can execute their workflows with absolute confidence and safety.

Mechanistic Hazard Profile: The "Why" Behind the Protocol

To effectively protect yourself, you must understand the causality of the hazard. 3-Hydroxy-3-methyloctanenitrile presents a unique dual-threat profile:

• Dermal Penetration: The eight-carbon (octyl) chain renders this molecule highly lipophilic, allowing it to rapidly partition into and cross the lipid bilayers of human skin.

• Systemic Nitrile Toxicity: Nitrile compounds in a vapor state or upon systemic absorption are highly toxic[2]. While higher aliphatic nitriles are less volatile than acetonitrile, they still pose severe acute toxicity risks if inhaled or absorbed, acting as potent systemic toxicants and severe ocular/dermal irritants.

The "Like Dissolves Like" Vulnerability: Standard laboratory gloves are made of Nitrile Butadiene Rubber (NBR)[3]. Exposing an NBR glove to a liquid nitrile compound causes the polymer chains to rapidly solvate, swell, and separate. This leads to catastrophic permeation breakthrough—often in under 10 minutes[4][5]. Therefore, standard nitrile gloves offer virtually zero protection against neat 3-Hydroxy-3-methyloctanenitrile.

Personal Protective Equipment (PPE): A Self-Validating System

A robust safety protocol must be a self-validating system—meaning the equipment and the procedure inherently verify their own integrity before the hazard is introduced.

Quantitative Glove Permeation Data

Data summarized from standardized ASTM F739 permeation testing for aliphatic nitriles[4][6][7].

Glove Material	Breakthrough Time (Nitrile Proxy)	Degradation Rating	Operational Recommendation
Butyl Rubber (0.3+ mm)	> 480 minutes	Excellent	Gold Standard: Mandatory for handling neat chemical.
PE/EVAL Laminate	> 480 minutes	Excellent	Alternative: Use when high dexterity is not required.
Neoprene	10 - 30 minutes	Fair	Not Recommended: Insufficient for prolonged contact.
Disposable Nitrile (0.1 mm)	< 10 minutes	Poor	Splash Only: Discard immediately upon chemical contact.

Required PPE Ensemble

• Hand Protection: Heavy-duty Butyl rubber gloves (e.g., MAPA Butoflex)[6]. For tasks requiring high dexterity, wear a thin disposable nitrile glove as an inner layer, with the Butyl glove on the outside.

• Eye/Face Protection: Chemical splash goggles (ANSI Z87.1+). If dispensing large volumes (>500 mL), a full face shield is mandatory.

• Body Protection: Flame-resistant (FR) laboratory coat with knit cuffs, fully buttoned, supplemented by a chemical-resistant apron.

• Respiratory/Engineering Controls: All handling MUST occur inside a certified chemical fume hood.

Caption: Workflow for PPE donning and self-validation prior to handling 3-Hydroxy-3-methyloctanenitrile.

Operational Methodologies

Protocol A: Dispensing the Neat Chemical

• Validate Engineering Controls: Before opening the reagent, use a digital anemometer to confirm the fume hood face velocity is between 0.4 and 0.6 m/s.

• Prepare the Workspace: Line the hood deck with chemical-resistant, absorbent bench paper (polyethylene backing facing down) to catch micro-spills.

• Validate PPE: Perform an air-inflation test on your Butyl rubber gloves. Trap air in the glove, roll the cuff tightly, and submerge in water or listen closely to verify there are no pinhole leaks.

• Dispense: Because this is a lipophilic liquid, use a positive-displacement pipette or a glass syringe for volumetric transfer. This prevents the vapor pressure from causing standard air-displacement pipettes to drip.

• Decontaminate Primary Container: Tightly cap the reagent bottle. Wipe the exterior with a damp cloth containing mild surfactant (soap breaks down the lipophilic octyl chain effectively) before removing it from the fume hood.

Protocol B: Spill Response & Decontamination

Caption: Decision matrix and operational response plan for 3-Hydroxy-3-methyloctanenitrile spills.

• Assess & Isolate: If the spill occurs outside the fume hood or exceeds 50 mL, evacuate the immediate area, secure the lab doors, and contact Environmental Health & Safety (EHS).

• Containment: For small spills inside the hood, immediately cover the liquid with an inert, universal absorbent (e.g., diatomaceous earth or vermiculite). Do not use combustible materials like paper towels for neat chemical spills.

• Recovery: Using a non-sparking scoop, transfer the saturated absorbent into a wide-mouth, sealable hazardous waste container.

• Surface Decontamination: Wash the spill area thoroughly with a strong detergent solution followed by a water rinse. The surfactant is critical to solubilize the lipophilic octyl tail of the molecule.

Waste Disposal & Logistical Plan

Improper disposal of nitrile compounds can lead to dangerous cross-reactions. Follow these strict logistical parameters:

• Segregation: Never mix 3-Hydroxy-3-methyloctanenitrile waste with strong acids or strong oxidizers. Acidic environments can catalyze the hydrolysis of the nitrile group, potentially releasing highly toxic hydrogen cyanide (HCN) gas[2].

• Labeling: All waste containers must be explicitly labeled: "Hazardous Waste - Toxic Organic Nitrile (Contains 3-Hydroxy-3-methyloctanenitrile) - DO NOT MIX WITH ACIDS."

• Final Disposition: Route all collected waste, including contaminated gloves, bench paper, and absorbent materials, for high-temperature incineration through a certified hazardous waste vendor. Do not pour any aqueous washes down the drain.

References

• Molaid Chemical Database. "3-hydroxy-3-methyloctanenitrile - CAS 600735-61-3." Molaid. URL:[Link]

• Tsinghua University Environment, Health and Safety. "Laboratory Safety and Hazardous Waste Disposal Guide." Tsinghua University. URL:[Link]

• MAPA Professional. "Chemical Protection: Butyl - Butoflex 651." MAPA Professional. URL:[Link]

• GloveNation. "What are Gloves Made of? - Nitrile Compounds." GloveNation. URL:[Link]

Sources

• 1. 3-hydroxy-3-methyloctanenitrile - CAS号 600735-61-3 - 摩熵化学 [molaid.com]
• 2. expcenter.chemeng.tsinghua.edu.cn [expcenter.chemeng.tsinghua.edu.cn]
• 3. glovenation.com [glovenation.com]
• 4. cdn.mscdirect.com [cdn.mscdirect.com]
• 5. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 6. Chemical Protection : Butyl - Butoflex 651 [mapa-pro.com]
• 7. ehs.sfsu.edu [ehs.sfsu.edu]